![molecular formula C19H24N4O B7682235 2-cyclopropyl-N-[4-[ethyl(propan-2-yl)amino]phenyl]pyrimidine-4-carboxamide](/img/structure/B7682235.png)
2-cyclopropyl-N-[4-[ethyl(propan-2-yl)amino]phenyl]pyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyclopropyl-N-[4-[ethyl(propan-2-yl)amino]phenyl]pyrimidine-4-carboxamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. It is a promising drug candidate for the treatment of cancer and other diseases.
Mechanism of Action
The adenosine A2A receptor is a G protein-coupled receptor that is involved in many physiological processes, including inflammation and immune response. 2-cyclopropyl-N-[4-[ethyl(propan-2-yl)amino]phenyl]pyrimidine-4-carboxamide binds to the adenosine A2A receptor and prevents the binding of adenosine, which is a natural ligand for the receptor. This leads to the activation of T cells and the suppression of tumor growth. This compound has also been shown to reduce the production of pro-inflammatory cytokines, which can contribute to the development of cancer.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of interferon-gamma, which is a cytokine that plays a key role in the immune response. This compound has also been shown to increase the activation of T cells and reduce the production of pro-inflammatory cytokines. In addition, this compound has been shown to inhibit the growth of cancer cells and reduce tumor size in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 2-cyclopropyl-N-[4-[ethyl(propan-2-yl)amino]phenyl]pyrimidine-4-carboxamide is that it is a small molecule inhibitor, which makes it easier to synthesize and modify compared to larger molecules such as antibodies. This compound has also been shown to have a favorable pharmacokinetic profile, which means that it is well absorbed and distributed in the body. However, one limitation of this compound is that it may have off-target effects, which can lead to unwanted side effects. In addition, this compound may not be effective in all types of cancer or in all patients.
Future Directions
There are several future directions for the research and development of 2-cyclopropyl-N-[4-[ethyl(propan-2-yl)amino]phenyl]pyrimidine-4-carboxamide. One direction is to investigate the combination of this compound with other cancer therapies, such as chemotherapy and immunotherapy. Another direction is to explore the use of this compound in other diseases, such as autoimmune disorders and infectious diseases. Additionally, further research is needed to understand the long-term effects of this compound and to identify potential biomarkers that can predict patient response to the drug.
Conclusion:
This compound is a promising drug candidate for the treatment of cancer and other diseases. Its mechanism of action involves the inhibition of the adenosine A2A receptor, which leads to the activation of T cells and the suppression of tumor growth. This compound has been shown to have a number of biochemical and physiological effects, and it has several advantages and limitations for lab experiments. There are also several future directions for the research and development of this compound, which will help to further understand its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 2-cyclopropyl-N-[4-[ethyl(propan-2-yl)amino]phenyl]pyrimidine-4-carboxamide involves several steps, including the preparation of the starting materials, the formation of the pyrimidine ring, and the introduction of the cyclopropyl group. The final product is obtained through a series of purification steps, such as column chromatography and recrystallization. The synthesis of this compound has been described in detail in several scientific publications.
Scientific Research Applications
2-cyclopropyl-N-[4-[ethyl(propan-2-yl)amino]phenyl]pyrimidine-4-carboxamide has been extensively studied as a potential cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including melanoma, lung cancer, and colon cancer. This compound works by blocking the adenosine A2A receptor, which is overexpressed in many types of cancer. This leads to the activation of T cells and the suppression of tumor growth. This compound has also been investigated as a treatment for other diseases, such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
2-cyclopropyl-N-[4-[ethyl(propan-2-yl)amino]phenyl]pyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O/c1-4-23(13(2)3)16-9-7-15(8-10-16)21-19(24)17-11-12-20-18(22-17)14-5-6-14/h7-14H,4-6H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJTGQZBLHNRFFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)NC(=O)C2=NC(=NC=C2)C3CC3)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.